Cas no 102872-30-0 (Benzoic acid, 3-amino-5-ethoxy-)

• Product Name: Benzoic acid, 3-amino-5-ethoxy-
• CAS No: 102872-30-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD20651218
• CID: 4785480
• Update Time: 2025-10-29

Benzoic acid, 3-amino-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-ethoxybenzoic acid
• Benzoic acid, 3-amino-5-ethoxy-
• 3-Amino-5-ethoxy-benzoic acid

• MDL： MFCD20651218
• Inchi： 1S/C9H11NO3/c1-2-13-8-4-6(9(11)12)3-7(10)5-8/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： XZWJCPGVGKCUCL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 181.074
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6

Additional information on Benzoic acid, 3-amino-5-ethoxy-

Benzoic acid, 3-amino-5-ethoxy- (CAS No. 102872-30-0): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 3-amino-5-ethoxy-, identified by its Chemical Abstracts Service (CAS) number 102872-30-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic compound has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Benzoic acid, 3-amino-5-ethoxy- features a benzene ring substituted with an amino group at the 3-position and an ethoxy group at the 5-position. This particular arrangement imparts unique reactivity and functional properties, making it a cornerstone in the development of novel therapeutic agents. The presence of both amino and ethoxy functional groups allows for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, Benzoic acid, 3-amino-5-ethoxy- has been extensively studied for its potential in drug discovery and development. Its structural motif is reminiscent of several natural products and pharmacologically relevant compounds, suggesting its utility as a scaffold for designing new drugs. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, highlighting its significance in addressing chronic inflammatory diseases.

One of the most compelling aspects of Benzoic acid, 3-amino-5-ethoxy- is its role as a precursor in the synthesis of bioactive molecules. The compound’s ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and condensation reactions, makes it an indispensable tool for synthetic chemists. These reactions can be harnessed to create a diverse array of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have further elucidated the potential of Benzoic acid, 3-amino-5-ethoxy-. Molecular modeling studies have demonstrated that its structural features can be optimized to improve binding affinity to target proteins. This has led to the identification of novel analogs with improved efficacy and reduced side effects. Such computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The pharmaceutical industry has also recognized the value of Benzoic acid, 3-amino-5-ethoxy- in developing next-generation therapeutics. Its derivatives have been investigated for their antimicrobial and antifungal properties, making them promising candidates for treating resistant infections. Additionally, preliminary studies suggest that certain analogs may exhibit neuroprotective effects, opening up avenues for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.

In conclusion, Benzoic acid, 3-amino-5-ethoxy- (CAS No. 102872-30-0) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. With ongoing research uncovering new therapeutic potentials, this compound continues to play a pivotal role in advancing drug discovery and development efforts worldwide.